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Compound of Interest

Compound Name: Entinostat-d4

Cat. No.: B15564514

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling guidelines for
Entinostat-d4, a deuterated analog of the potent class | histone deacetylase (HDAC) inhibitor,
Entinostat. The information presented herein is intended to support the safe and effective use
of this compound in a research and development setting.

Disclaimer:A specific Safety Data Sheet (SDS) for Entinostat-d4 is not publicly available. The
following safety and handling information is based on the SDS for the parent compound,
Entinostat, and should be used as a primary reference. The toxicological properties of the
deuterated form are expected to be very similar to the non-deuterated compound.

Safety Data Sheet Summary

The following tables summarize the key safety and hazard information for Entinostat.
Researchers should handle Entinostat-d4 with the same precautions.

Hazard Identification

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15564514?utm_src=pdf-interest
https://www.benchchem.com/product/b15564514?utm_src=pdf-body
https://www.benchchem.com/product/b15564514?utm_src=pdf-body
https://www.benchchem.com/product/b15564514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed[1][2]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation[2]

Reproductive Toxicity 1B

H360: May damage fertility or
the unborn child[1]

Specific Target Organ Toxicity 3

H335: May cause respiratory

irritation[2]

Physical and Chemical Properties

Property Value
Molecular Formula C21H16D4N4O3
Molecular Weight 380.43 g/mol
Appearance Solid

Storage Temperature

Store at refrigerator (2-8°C) for long term

storage.

First Aid Measures
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Exposure Route

First Aid Measure

IF SWALLOWED: Immediately call a POISON

Ingestion - .
CENTER or doctor/physician. Rinse mouth.[3][4]
IF INHALED: Remove victim to fresh air and
Inhalation keep at rest in a position comfortable for

breathing.[3][4]

Skin Contact

IF ON SKIN: Wash with plenty of soap and
water. If skin irritation occurs: Get medical
advice/attention. Take off contaminated clothing

and wash before reuse.[3][4]

Eye Contact

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice/attention.

[3]4]

Handling and Storage Guidelines

Proper handling and storage are crucial to ensure the safety of laboratory personnel and

maintain the integrity of Entinostat-d4.

Personal Protective Equipment (PPE)

e Gloves: Wear appropriate chemical-resistant gloves.

e Lab Coat: A lab coat or other protective clothing should be worn.

o Eye Protection: Use safety glasses with side shields or goggles.

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is recommended.

Safe Handling Practices

o Work in a well-ventilated area, preferably in a chemical fume hood.
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» Avoid inhalation of dust or aerosols.

¢ Avoid contact with skin and eyes.

e Do not eat, drink, or smoke in the laboratory.
e Wash hands thoroughly after handling.

» Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[3]

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
e For long-term storage, keep at 2-8°C.

e Protect from light.

Experimental Protocols

The following are general protocols for the preparation of Entinostat-d4 for in vitro and in vivo
studies. These should be adapted based on specific experimental requirements.

Preparation of Stock Solutions for In Vitro Studies

Entinostat-d4 is typically dissolved in dimethyl sulfoxide (DMSO) to create a high-
concentration stock solution.

o Materials: Entinostat-d4 powder, anhydrous DMSO, sterile microcentrifuge tubes or vials.
e Procedure:
o Under a chemical fume hood, weigh the desired amount of Entinostat-d4 powder.

o Add the appropriate volume of anhydrous DMSO to achieve the desired stock
concentration (e.g., 10 mM).

o Vortex or sonicate until the compound is completely dissolved.
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o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store stock solutions at -20°C or -80°C.

Preparation of Dosing Solutions for In Vivo Studies

For oral gavage in animal models, Entinostat-d4 is often formulated as a suspension.

o Materials: Entinostat-d4 powder, vehicle (e.g., 0.5% methylcellulose in sterile water), sterile
tubes, sonicator.

e Procedure:
o Weigh the required amount of Entinostat-d4 for the desired dosing concentration.
o Prepare the vehicle solution (e.g., 0.5% methylcellulose in sterile water).
o Add a small amount of the vehicle to the Entinostat-d4 powder to create a paste.

o Gradually add the remaining vehicle while vortexing or stirring to form a homogenous
suspension.

o Brief sonication may be used to aid in the dispersion of the compound.[5]

o Prepare the dosing solution fresh before each administration.

Signaling Pathways and Experimental Workflows

Entinostat is a class | HDAC inhibitor that modulates gene expression, leading to cell cycle
arrest and apoptosis.[5][6][7]
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Caption: Mechanism of Action of Entinostat-d4.
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Caption: General workflow for in vitro experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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